Cas no 588-43-2 (tributyl orthoformate)

tributyl orthoformate Properties

Names and Identifiers

• tributyl orthoformate
• Tri-n-butyl orthoformate
• Orthoformic acid tri-n-butyl ester
• 1-(dibutoxymethoxy)butane
• Orthoformic Acid Tributyl Ester
• Tributoxymethane
• 1,1',1''-[Methylidynetris(oxy)]tributane
• TRI(N-BUTOXY)METHANE
• Butane, 1,1',1''-(methylidynetris(oxy))tris-
• 1-(Dibutoxymethoxy)butane #
• 588-43-2
• tri-butylorthoformate
• 1,1',1''-(Methylidynetris(oxy))tributane
• FT-0695992
• AI3-00679
• J-525117
• EINECS 209-618-7
• Orthoformic acid, tributyl ester
• tributoxy-methane
• NSC-8488
• SGJBIFUEFLWXJY-UHFFFAOYSA-
• O0269
• 1,1',1''-(METHYLIDYNETRIS(OXY))TRIS(BUTANE)
• Tributyl orthoformate, >=99.0% (GC)
• D91853
• Butane,1',1''-[methylidynetris(oxy)]tris-
• DTXSID6060422
• SCHEMBL338812
• InChI=1/C13H28O3/c1-4-7-10-14-13(15-11-8-5-2)16-12-9-6-3/h13H,4-12H2,1-3H3
• Orthoformic acid butyl ester
• NSC 8488
• NS00043060
• AKOS015840354
• FT8L7N1BPW
• NSC8488
• UNII-FT8L7N1BPW
• MFCD00015250
• CS-0454025
• Butane, 1,1',1''-[methylidynetris(oxy)]tris-
• +Expand

• MDL： MFCD00015250
• InChIKey： SGJBIFUEFLWXJY-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H28O3/c1-4-7-10-14-13(15-11-8-5-2)16-12-9-6-3/h13H,4-12H2,1-3H3
• SMILES： CCCCOC(OCCCC)OCCCC
• BRN： 1752526

Computed Properties

• Exact Mass: 232.20400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 12
• Monoisotopic Mass: 232.203845
• Heavy Atom Count: 16
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• LogP: 3.72010
• PSA: 27.69000
• Refractive Index: 1.4180
• Boiling Point: 247°C(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 89°C
• Density: 0,872 g/cm3